Cas no 2307772-55-8 (rac-(2R,3R)-3-(1-methyl-1H-pyrazol-4-yl)oxolane-2-carboxylic acid hydrochloride)

• Product Name: rac-(2R,3R)-3-(1-methyl-1H-pyrazol-4-yl)oxolane-2-carboxylic acid hydrochloride
• CAS No: 2307772-55-8
• MF: C₉H₁₃ClN₂O₃
• MW: 232.664121389389
• MDL: MFCD30347858
• CID: 5238997
• PubChem ID: 122164374
• Update Time: 2025-05-20

rac-(2R,3R)-3-(1-methyl-1H-pyrazol-4-yl)oxolane-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• rac-(2R,3R)-3-(1-methyl-1H-pyrazol-4-yl)oxolane-2-carboxylic acid hydrochloride
• EN300-305454
• 2307772-55-8

• MDL： MFCD30347858
• Inchi： 1S/C9H12N2O3.ClH/c1-11-5-6(4-10-11)7-2-3-14-8(7)9(12)13;/h4-5,7-8H,2-3H2,1H3,(H,12,13);1H/t7-,8-;/m0./s1
• InChI Key： ZMTCXSJVIICIDM-WSZWBAFRSA-N
• SMILES： Cl.O1CC[C@@H](C2C=NN(C)C=2)[C@H]1C(=O)O

Computed Properties

• Exact Mass: 232.0614700g/mol
• Monoisotopic Mass: 232.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų

Additional information on rac-(2R,3R)-3-(1-methyl-1H-pyrazol-4-yl)oxolane-2-carboxylic acid hydrochloride

Introduction to Rac-(2R,3R)-3-(1-methyl-1H-pyrazol-4-yl)oxolane-2-carboxylic acid hydrochloride (CAS No. 2307772-55-8)

Rac-(2R,3R)-3-(1-methyl-1H-pyrazol-4-yl)oxolane-2-carboxylic acid hydrochloride is a significant compound in the field of pharmaceutical chemistry, known for its unique structural and functional properties. This compound, identified by the CAS number 2307772-55-8, has garnered considerable attention due to its potential applications in drug development and molecular research. The intricate molecular framework of this compound, featuring a chiral oxolane ring and a methyl-pyrazole substituent, makes it a promising candidate for various biochemical interactions.

The structural motif of Rac-(2R,3R)-3-(1-methyl-1H-pyrazol-4-yl)oxolane-2-carboxylic acid hydrochloride is particularly noteworthy. The oxolane ring, a five-membered heterocyclic structure, introduces rigidity and specific spatial orientation to the molecule. This rigidity is crucial for binding interactions with biological targets, such as enzymes and receptors. The presence of the 1-methyl-1H-pyrazol-4-yl group further enhances the compound's pharmacological profile by contributing to its lipophilicity and metabolic stability.

In recent years, there has been a growing interest in the development of chiral compounds for pharmaceutical applications. Chirality plays a pivotal role in the biological activity of many drugs, as enantiomers can exhibit significantly different pharmacological effects. The stereochemistry of Rac-(2R,3R)-3-(1-methyl-1H-pyrazol-4-yl)oxolane-2-carboxylic acid hydrochloride ensures that it can interact selectively with biological systems, making it an attractive scaffold for drug design.

Current research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. Heterocycles are prevalent in many bioactive molecules due to their ability to mimic natural products and provide diverse chemical functionalities. The pyrazole moiety in Rac-(2R,3R)-3-(1-methyl-1H-pyrazol-4-yl)oxolane-2-carboxylic acid hydrochloride is particularly interesting because it is known to exhibit various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for pharmaceutical formulations. Solubility is a critical factor in drug development, as it affects bioavailability and therapeutic efficacy. The hydrochloride form also improves the compound's handling properties, facilitating its use in both laboratory and industrial settings.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy. Molecular modeling studies on Rac-(2R,3R)-3-(1-methyl-1H-pyrazol-4-yl)oxolane-2-carboxylic acid hydrochloride have revealed potential binding interactions with various targets. These studies suggest that the compound may be effective in modulating pathways relevant to diseases such as cancer and inflammation.

In vitro studies have demonstrated the promising pharmacological properties of this compound. For instance, preliminary experiments indicate that it may exhibit inhibitory effects on certain enzymes involved in disease pathways. These findings are particularly exciting as they pave the way for further investigation into its therapeutic potential.

The synthesis of chiral compounds like Rac-(2R,3R)-3-(1-methyl-1H-pyrazol-4-yl)oxolane-2-carboxylic acid hydrochloride remains a challenging yet rewarding endeavor. Advances in synthetic methodologies have made it possible to produce these complex molecules with high enantiomeric purity. Such methodologies are essential for ensuring that the final product exhibits the desired biological activity without unwanted side effects.

The future prospects of this compound are promising. Ongoing research aims to explore its potential applications in drug development and to optimize its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate these endeavors, leading to novel therapeutic interventions.

In conclusion, Rac-(2R,3R)-3-(1-methyl-1H-pyrazol-4-yl)oxolane-2-carboxylic acid hydrochloride (CAS No. 2307772-55-8) is a structurally fascinating compound with significant pharmaceutical potential. Its unique molecular features make it a valuable scaffold for drug design and molecular research. As our understanding of biochemical pathways continues to expand, compounds like this are poised to play a crucial role in the development of innovative therapies.